Cas no 147315-50-2 (2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol)

• Product Name: 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol
• CAS No: 147315-50-2
• MF: C₂₇H₂₇N₃O₂
• MW: 425.522186517715
• MDL: MFCD02683454
• CID: 65037
• Update Time: 2026-05-14

2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-Diphenyl-1,3,5-triazin-2-yl)-5-(hexyloxy)phenol
• Tinuvin 1577
• Absorbent UV-1577
• Primesorb 1577
• 2-(4,6-Diphenyl-1,3,5-Triazin-2-yl)-5-(Hexyloxy)-Phenol
• 2-(4,6-Diphenyl-1,3,5-triazin-2-yl)-5-[(hexyl)oxy]-phenol
• UV absorber-1577
• 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-[(hexyl)oxy]phenol
• UV-1577
• UV Absorber 1577
• UV Absorber UV-1577
• 5-TRIAZIN-2-YL)-5-((
• Ultraviolet Absorbent UV-1577
• 2-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)-5-((
• 2-(4,6-Diphenyl-1,3,5-triazin-2-yl)-5- hexploxy-phenol
• 2-(4,6-diphenyl-1,3,5-triazin-2-yl)-5-((hexyl)oxy)phenol
• 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol

• MDL： MFCD02683454
• Inchi： 1S/C27H27N3O2/c1-2-3-4-11-18-32-22-16-17-23(24(31)19-22)27-29-25(20-12-7-5-8-13-20)28-26(30-27)21-14-9-6-10-15-21/h5-10,12-17,19,31H,2-4,11,18H2,1H3
• InChI Key： LEVFXWNQQSSNAC-UHFFFAOYSA-N
• SMILES： CCCCCCOC1=CC(=C(C=C1)C2=NC(=NC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)O

Computed Properties

• Exact Mass: 425.21000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.6
• Topological Polar Surface Area: 63.1

Experimental Properties

• Color/Form: Yellowish solid
• Melting Point: 147-151 ºC
• Solubility: methyl methacrylate: 15 mg/mL at 20 °C
• PSA: 68.13000
• LogP: 6.53730
• Solubility: Solubility of 20 mg/ml in methyl methacrylate at 20 º C

2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol Security Information

• WGK Germany：1
• Hazard Category Code： R53
• Safety Instruction： S61
• Risk Phrases：R53
• Safety Term：S61

Additional information on 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol

Exploring the Properties and Applications of 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol (CAS No. 147315-50-2)

2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol (CAS No. 147315-50-2) is a specialized organic compound that has garnered significant attention in the fields of materials science, photochemistry, and advanced functional materials. This compound, characterized by its unique triazine and phenolic structural motifs, exhibits remarkable properties that make it suitable for a variety of high-tech applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in organic electronics, light-emitting diodes (LEDs), and photovoltaic devices.

The molecular structure of 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol features a central 1,3,5-triazine ring, which is known for its electron-deficient nature, making it an excellent acceptor in charge-transfer complexes. The presence of the hexyloxy side chain enhances the compound's solubility in organic solvents, facilitating its processing in thin-film applications. This solubility is particularly advantageous for solution-processable organic semiconductors, a hot topic in the development of next-generation flexible electronics and wearable technology.

One of the most exciting applications of 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol is in the field of organic light-emitting diodes (OLEDs). The compound's ability to act as an electron-transport material and its high thermal stability make it a promising candidate for improving the efficiency and longevity of OLED displays. With the growing demand for energy-efficient lighting and high-resolution screens, this compound is poised to play a critical role in the evolution of display technologies.

Another area where 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol shows great promise is in organic photovoltaics (OPVs). The compound's broad absorption spectrum and high charge mobility make it an attractive material for use in solar cells. As the world shifts toward renewable energy sources, the development of efficient and cost-effective OPVs is a major focus for researchers. This compound's unique properties align well with the industry's goals of creating sustainable energy solutions.

In addition to its electronic applications, 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol has also been explored for its potential in sensors and bioimaging. The compound's fluorescence properties can be tuned for specific wavelengths, making it useful in biological labeling and diagnostic tools. This versatility highlights the compound's value across multiple disciplines, from materials science to biomedical engineering.

The synthesis of 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol typically involves multi-step organic reactions, including condensation and substitution reactions. Researchers are continually optimizing these synthetic routes to improve yields and reduce costs, which is critical for scaling up production for industrial applications. The compound's high purity and consistent quality are essential for ensuring reliable performance in end-use applications.

Market trends indicate a growing demand for advanced materials like 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol, particularly in regions with strong electronics and renewable energy sectors. Companies specializing in fine chemicals and functional materials are investing in research and development to capitalize on this compound's potential. As the technology landscape evolves, 147315-50-2 is expected to remain a key player in the development of innovative solutions for modern challenges.

In conclusion, 2-(4,6-Diphenyl-1,3,5-triazine-2-yl)-5-(hexyl)oxyphenol (CAS No. 147315-50-2) is a versatile and high-performance compound with applications spanning organic electronics, photovoltaics, and biomedical technologies. Its unique structural features and tunable properties make it a valuable asset in the quest for sustainable and high-tech materials. As research progresses, this compound is likely to find even more innovative uses, solidifying its place in the future of advanced materials science.